Cas no 162411-24-7 (3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-1-(3-isothiocyanatopropyl)-3,3-dimethyl-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-1-(3-isothiocyanatopropyl)-3,3-dimethyl-,bromide (1:1))

• Product Name: 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-1-(3-isothiocyanatopropyl)-3,3-dimethyl-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-1-(3-isothiocyanatopropyl)-3,3-dimethyl-,bromide (1:1)
• CAS No: 162411-24-7
• MF: C₃₈H₄₂BrClN₄S₂
• MW: 734.253884792328
• CID: 133570
• PubChem ID: 56845488
• Update Time: 2025-04-19

3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-1-(3-isothiocyanatopropyl)-3,3-dimethyl-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-1-(3-isothiocyanatopropyl)-3,3-dimethyl-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-1-(3-isothiocyanatopropyl)-3,3-dimethyl-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-1-(3-isothiocyanatopropyl)-3,3-dimethyl-,bromide (1:1)
• 2-[2-[2-chloro-3-[2-[1-(3-isothiocyanatopropyl)-3H-indol-2-ylidene]ethylidene]cyclohexen-1-yl]ethenyl]-1-(3-isothiocyanatopropyl)-3,3-dimethylindol-1-ium,bromide
• 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-1-(3-isothiocyanatopropyl)-3,3-dimethyl-2H-indol-2-ylidene]ethylidene]-1-cyclohe
• NIR 4f
• 1,1μ-Bis(3-isothiocyanatopropyl)-11-chloro-3,3,3μ,3μ-tetramethyl-10,12-trimethylenindotricarbocyanine bromide
• (2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-[1-(3-isothiocyanatopropyl)-3,3-dimethylindol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1-(3-isothiocyanatopropyl)-3,3-dimethylindole;bromide
• 162411-24-7
• 2-(2-(2-Chloro-3-(2-(1-(3-isothiocyanatopropyl)-3,3-dimethylindolin-2-ylidene)ethylidene)cyclohex-1-en-1-yl)vinyl)-1-(3-isothiocyanatopropyl)-3,3-dimethyl-3H-indol-1-ium bromide

• Inchi： 1S/C38H42ClN4S2.BrH/c1-37(2)30-14-5-7-16-32(30)42(24-10-22-40-26-44)34(37)20-18-28-12-9-13-29(36(28)39)19-21-35-38(3,4)31-15-6-8-17-33(31)43(35)25-11-23-41-27-45;/h5-8,14-21H,9-13,22-25H2,1-4H3;1H/q+1;/p-1
• InChI Key： HUBPOMNALOJCTP-UHFFFAOYSA-M
• SMILES： [Br-].ClC1/C(/CCCC=1C=CC1C(C)(C)C2C=CC=CC=2[N+]=1CCCN=C=S)=C\C=C1\C(C)(C)C2C=CC=CC=2N\1CCCN=C=S |t:8|

Computed Properties

• Exact Mass: 732.17200
• Monoisotopic Mass: 732.17228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 6.91750